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Compound of Interest

Compound Name: 5-Carboxy-2-thiouracil

Cat. No.: B1587762 Get Quote

For researchers and scientists in the field of drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of 5-Carboxy-2-thiouracil, a compound with potential anti-tumor activity.[1]

Adherence to these procedural steps will help mitigate risks and ensure proper disposal.

Understanding the Hazards
5-Carboxy-2-thiouracil is a combustible solid that should be handled with care.[2] While

specific toxicity data for this compound is limited, related thiouracil compounds are suspected

of causing cancer.[3][4][5][6] Therefore, it is crucial to handle 5-Carboxy-2-thiouracil as a

potentially hazardous substance. Key precautions include avoiding dust formation and

preventing contact with skin and eyes.[3]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential when working with 5-Carboxy-2-
thiouracil. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

dust particles.[3]

Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile gloves.[3]
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Respiratory Protection: A NIOSH-approved N95 respirator or equivalent is necessary to

prevent inhalation of the powder.[2][3]

Body Protection: A laboratory coat, and for larger quantities, a disposable coverall, is

recommended to prevent skin contact.[3]

Operational Plan: From Preparation to Disposal
A systematic workflow is critical for safely handling 5-Carboxy-2-thiouracil. This involves

careful preparation, handling in a controlled environment, and proper waste disposal.

1. Preparation:

Before handling, ensure all necessary PPE is readily available and in good condition.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust

inhalation.

Have an emergency plan in place, including the location of eyewash stations and safety

showers.

2. Handling:

Avoid creating dust when weighing or transferring the compound.

Use tools and equipment that can be easily decontaminated.

Keep the container tightly closed when not in use.[7]

3. Disposal:

All waste materials, including contaminated PPE and empty containers, should be treated as

hazardous waste.

Dispose of the chemical and its container in accordance with local, state, and federal

regulations.[5][8] Do not flush down the drain.[3][6]
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Place waste in a suitable, labeled, and closed container for disposal by a licensed waste

management company.[3][8]

Chemical and Physical Properties
A summary of the known quantitative data for 5-Carboxy-2-thiouracil is provided in the table

below for easy reference.

Property Value

Molecular Formula C₅H₄N₂O₃S

Molecular Weight 172.16 g/mol [2]

Form Powder[2]

Solubility 50 mg/mL in 1 M NaOH[2]

Storage Class 11 (Combustible Solids)[2]

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of 5-
Carboxy-2-thiouracil in a laboratory setting.
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Preparation
- Don appropriate PPE

- Prepare workspace in fume hood

Weighing and Transfer
- Handle with care to avoid dust

- Use appropriate tools

Proceed to handling

Experimental Use
- Conduct experiment in fume hood

- Keep container closed

Transfer to experiment

Decontamination
- Clean workspace and equipment

- Collect all waste

After experiment completion

Waste Disposal
- Segregate hazardous waste
- Label and store for pickup

Properly dispose of all materials

Click to download full resolution via product page

Safe Handling Workflow for 5-Carboxy-2-thiouracil

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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